8-Cyclopropyl-1,4-dioxaspiro[4.5]decan-8-ol

• Molecular Formula: C11H18O3
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 8-cyclopropyl-1,4-dioxaspiro[4.5]decan-8-ol
• InChI: InChI=1S/C11H18O3/c12-10(9-1-2-9)3-5-11(6-4-10)13-7-8-14-11/h9,12H,1-8H2
• InChI Key: AWTOZNODKGRNAC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2(CCC3(CC2)OCCO3)O

Description

8-Cyclopropyl-1,4-dioxaspiro[4.5]decan-8-ol is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,4-Dioxaspiro[4.5]decan-8-one (2 g, 12.80 mmol) was dissolved in dry tetrahydrofuran (20 mL). The reaction mixture was cooled to −78° C. Cyclopropylmagnesium bromide (51.2 mL, 25.61 mmol) was added dropwise over a period of 10 min. The reaction mixture was stirred for 4 h, quenched with sat. NH4Cl and extracted with ethyl acetate. The solvent was evaporated and the crude product was used without further purification in the next step.